Cas no 1429903-76-3 (3-Ethoxy-5-(trifluoromethyl)aniline)

3-Ethoxy-5-(trifluoromethyl)aniline Properties

Names and Identifiers

• 3-Ethoxy-5-(trifluoromethyl)aniline
• 3-Ethoxy-5-(trifluoromethyl)benzenamine
• 5868AJ
• SY028825
• KS-8256
• CHEMBL4128535
• BDBM50271395
• XFEACCJUEVBNMH-UHFFFAOYSA-N
• MFCD24038541
• 3-ethoxy-5-(trifluoromethyl)aniline
• AKOS021315555
• AC4239
• SB77863
• SCHEMBL6352538
• 1429903-76-3
• DB-252461
• CS-0151477
• +Expand

• MDL： MFCD24038541
• InChIKey： XFEACCJUEVBNMH-UHFFFAOYSA-N
• Inchi： 1S/C9H10F3NO/c1-2-14-8-4-6(9(10,11)12)3-7(13)5-8/h3-5H,2,13H2,1H3
• SMILES： FC(C1=C([H])C(=C([H])C(=C1[H])OC([H])([H])C([H])([H])[H])N([H])[H])(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 205.07144843g/mol
• Heavy Atom Count: 14
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2